Cas no 220465-49-6 (7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic Acid)

• Product Name: 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic Acid
• CAS No: 220465-49-6
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 1409951
• PubChem ID: 2736929
• Update Time: 2025-08-03

7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic Acid
• D72896
• PS-6162
• SCHEMBL7833938
• 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylicacid
• MFCD00269534
• 220465-49-6
• CS-0047634
• AKOS022280999

• Inchi： 1S/C15H12N2O2/c1-10-7-8-17-12(9-10)16-13(14(17)15(18)19)11-5-3-2-4-6-11/h2-9H,1H3,(H,18,19)
• InChI Key： CKYBTUNKLOELPQ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2C=CC=CC=2)N=C2C=C(C)C=CN21)=O

Computed Properties

• Exact Mass: 252.089877630g/mol
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.6Ų

7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic Acid Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic Acid

7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic Acid: A Comprehensive Overview

7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic Acid is a compound with the CAS number 220465-49-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridines, a group of heterocyclic aromatic compounds known for their diverse biological activities. The structure of 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid features a pyridine ring fused with an imidazole ring, substituted with a methyl group at position 7 and a phenyl group at position 2. The carboxylic acid group at position 3 adds to its functional diversity, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid as a lead compound in drug discovery. Researchers have explored its anti-inflammatory and antioxidant properties, which make it a promising candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation.

The synthesis of 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid involves a multi-step process that combines nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the yield and purity of the compound. This approach not only streamlines the production process but also reduces the environmental footprint, aligning with green chemistry principles.

In terms of pharmacokinetics, 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid has shown favorable absorption profiles in preclinical models. Studies conducted in rodents indicate that the compound achieves high plasma concentrations after oral administration, suggesting its potential for systemic delivery. Additionally, its metabolic stability has been evaluated using liver microsomes from various species, revealing moderate clearance rates that support its suitability for further development.

One of the most exciting developments involving 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid is its application in targeted drug delivery systems. Researchers have successfully conjugated this compound with nanoparticles to enhance its bioavailability and reduce off-target effects. This innovation opens new avenues for treating diseases where precise drug delivery is critical, such as cancer and inflammatory bowel disease.

Moreover, computational studies using molecular docking and machine learning algorithms have provided insights into the binding affinities of 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid with various therapeutic targets. These studies have identified potential interactions with G-protein coupled receptors (GPCRs) and ion channels, suggesting its role in modulating cellular signaling pathways.

In conclusion, 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 220465-49-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure, coupled with advanced synthetic techniques and promising biological activities, positions it as a valuable tool in developing novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and healthcare.